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molecular formula C7H12N2OS B8424570 2-Isopropylaminothiazol-4-ylmethanol

2-Isopropylaminothiazol-4-ylmethanol

Cat. No. B8424570
M. Wt: 172.25 g/mol
InChI Key: HCRMPJNFKOWKBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04933355

Procedure details

The reaction described in Preparation 44 was repeated, but using 4.4 q of 2-isopropylaminothiazol-4-ylmethanol, 12.2 g of pyridine sulfur trioxide complex, 7.7 g of triethylamine and 60 ml of dimethyl sulfoxide, giving the title compound as a pale brown oil.
Name
2-isopropylaminothiazol-4-ylmethanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
7.7 g
Type
reactant
Reaction Step Two
Name
dimethyl sulfoxide
Quantity
60 mL
Type
solvent
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[CH:1]([NH:4][C:5]1[S:6][CH:7]=[C:8]([CH2:10][OH:11])[N:9]=1)([CH3:3])[CH3:2].C(N(CC)CC)C>CS(C)=O>[CH:1]([NH:4][C:5]1[S:6][CH:7]=[C:8]([CH:10]=[O:11])[N:9]=1)([CH3:3])[CH3:2]

Inputs

Step One
Name
2-isopropylaminothiazol-4-ylmethanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)NC=1SC=C(N1)CO
Step Two
Name
triethylamine
Quantity
7.7 g
Type
reactant
Smiles
C(C)N(CC)CC
Step Three
Name
dimethyl sulfoxide
Quantity
60 mL
Type
solvent
Smiles
CS(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction described in Preparation 44

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)(C)NC=1SC=C(N1)C=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.